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Compound of Interest

Compound Name: C.I. Disperse Red 86

Cat. No.: B077459 Get Quote

Technical Support Center: C.I. Disperse Red 86
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in overcoming the

challenges associated with the poor solubility of C.I. Disperse Red 86 in common laboratory

solvents.

Troubleshooting Guide
Issue: C.I. Disperse Red 86 is not dissolving in the
chosen solvent.
Initial Checks:

Visual Inspection: Observe the mixture. Are there visible clumps of powder? Is the solvent

cloudy or is there a fine suspension? This will help determine if you have a dispersion versus

a true solution.

Purity of Dye: Ensure the C.I. Disperse Red 86 is of high purity. Impurities can significantly

impact solubility.

Solvent Quality: Use anhydrous, high-purity solvents. The presence of water can drastically

reduce the solubility of disperse dyes.

Troubleshooting Steps:
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Mechanical Agitation:

Vortexing: For small volumes, vortex the solution vigorously for several minutes.

Magnetic Stirring: For larger volumes, use a magnetic stirrer. Allow it to stir for an

extended period (e.g., 1-2 hours).

Sonication:

Use a bath sonicator to break down agglomerates of the dye powder. Sonicate in short

bursts (e.g., 5-10 minutes) to avoid excessive heating of the solvent.

Heating:

Gently warm the solvent while stirring. For many organic solvents, a temperature of 40-

60°C can significantly improve solubility.[1]

Caution: Always be aware of the boiling point and flammability of your solvent. Use a

water bath or a controlled heating mantle. Do not use an open flame.

Solvent Selection:

If the dye remains insoluble, consider switching to a different solvent. Refer to the solubility

data table below for guidance.

Frequently Asked Questions (FAQs)
Q1: What is C.I. Disperse Red 86 and why is it difficult to dissolve?

C.I. Disperse Red 86 is an anthraquinone-based dye.[2][3] Like most disperse dyes, its

molecular structure lacks strong ionizable groups, leading to low solubility in water and variable

solubility in organic solvents.[4] Its relatively large, planar structure can also contribute to strong

crystal lattice energy, making it difficult for solvent molecules to break it apart.

Q2: In which organic solvents is C.I. Disperse Red 86 likely to be most soluble?

While specific experimental data is limited, based on its chemical structure and the principles of

"like dissolves like," C.I. Disperse Red 86 is predicted to have better solubility in polar aprotic
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solvents. See the Predicted Solubility Table for more details.

Q3: Can I use heat to dissolve C.I. Disperse Red 86?

Yes, gentle heating can be an effective method to increase the solubility of C.I. Disperse Red
86 in many organic solvents.[1] It is recommended to heat the solvent to a temperature

between 50-80°C while stirring.[1] However, be cautious not to exceed the boiling point of the

solvent and always ensure proper ventilation.

Q4: I've dissolved the dye, but it precipitates out over time. How can I prevent this?

Precipitation upon cooling or standing is a common issue with supersaturated solutions. To

mitigate this:

Prepare fresh solutions: Use the solution shortly after preparation.

Store at a slightly elevated temperature: If possible, store the solution in a warm water bath.

Consider a co-solvent system: Adding a small amount of a "better" solvent can sometimes

help maintain solubility.

Q5: Will adding a surfactant improve the solubility in my organic solvent?

Surfactants are most effective at creating dispersions in aqueous solutions and may not

significantly improve solubility in organic solvents.[1] In some cases, they can even interfere

with downstream applications. For organic systems, exploring co-solvents is generally a more

effective approach.

Data Presentation
Table 1: Predicted Qualitative Solubility of C.I. Disperse Red 86 in Common Laboratory

Solvents
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Solvent Predicted Solubility Rationale / Notes

Water Insoluble
Disperse dyes are inherently

hydrophobic.

Ethanol Sparingly Soluble
May require heating and

sonication for dissolution.[5]

Acetone
Sparingly to Moderately

Soluble

Generally a better solvent for

disperse dyes than alcohols.[5]

Dimethyl Sulfoxide (DMSO) Soluble

A strong polar aprotic solvent,

often effective for dissolving

challenging compounds.

N,N-Dimethylformamide (DMF) Soluble

Similar to DMSO, a good

choice for poorly soluble

organic molecules.

Tetrahydrofuran (THF) Moderately Soluble

A less polar option that can be

effective, may require

warming.

Dichloromethane (DCM) Sparingly Soluble
Lower polarity may limit its

effectiveness.

Hexane Insoluble

Non-polar solvent, not suitable

for dissolving a polar dye like

C.I. Disperse Red 86.

Disclaimer: This table provides predicted solubility based on the chemical properties of C.I.
Disperse Red 86 and general principles of solubility. Actual solubility may vary and should be

confirmed experimentally.

Experimental Protocols
Protocol for Determining the Qualitative Solubility of C.I.
Disperse Red 86
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Objective: To determine if C.I. Disperse Red 86 is soluble, sparingly soluble, or insoluble in a

given solvent at room temperature.

Materials:

C.I. Disperse Red 86 powder

Selected organic solvents (e.g., DMSO, DMF, Acetone, Ethanol)

Small glass vials or test tubes with caps

Vortex mixer

Spatula

Balance

Procedure:

Weigh approximately 1 mg of C.I. Disperse Red 86 and place it into a clean, dry vial.

Add 1 mL of the selected solvent to the vial.

Cap the vial securely and vortex the mixture vigorously for 2 minutes.

Visually inspect the solution against a light source.

Soluble: The solution is clear with no visible particles.

Sparingly Soluble: The solution is hazy, or a significant amount of solid remains

undissolved.

Insoluble: The powder settles at the bottom, and the solvent remains clear.

If the dye appears sparingly soluble or insoluble, gently warm the vial in a water bath (40-

50°C) for 10 minutes, periodically vortexing.

Allow the vial to cool to room temperature and observe again. Note any changes in solubility.
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Record your observations for each solvent tested.

Visualizations
Caption: Experimental workflow for dissolving C.I. Disperse Red 86.

Caption: Troubleshooting flowchart for poor solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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